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Compound of Interest

Compound Name: Ensorb

Cat. No.: B1238914

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ensorb®, a universal
absorbent, for its potential application in oil spill remediation research. The information is
compiled from manufacturer's data sheets and general best practices for sorbent evaluation.

Product Overview

Ensorb® is a granular absorbent composed of expanded perlite fines, which is a naturally
occurring siliceous rock.[1][2] It is described as a lightweight, environmentally friendly, and non-
toxic material.[1][2][3] Its primary mechanism of action is absorption, where liquids are drawn
into and encapsulated within its porous structure.[1][4] Ensorb® is designed to be effective on
a wide range of liquids, including hydrocarbons, animal, vegetable, and mineral oils, and
various chemical spills.[1][5] However, it is not compatible with hydrofluoric acid.[2][5][6]

Key Features:

High Absorption Capacity: Claimed to have 15 to 20 times the absorption capacity of clay-
based products.[1][2][3][5][7]

Rapid Action: Immediately absorbs liquids of any viscosity on contact.[1][3][5]

Residue-Free: Leaves surfaces clean and dry after application.[1][3][5]

Versatile: Effective on a broad spectrum of liquid spills.[1][5]
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» Environmentally Safe: Non-biodegradable, non-toxic, and not injurious to soil, plants, or
animals.[1][2][7]

o Chemically Inert: Contains no reactive chemicals and is not flammable.[1][6][7]

Quantitative Data from Manufacturer

The following table summarizes the quantitative specifications of Ensorb® as provided by the
manufacturer. It is important to note that these values have not been independently verified in a
peer-reviewed research setting.

Parameter Value Source

_ _ 15-20 times that of clay-based
Absorption Capacity ENPAC[1][2][3][5][7]
absorbents

N Sodium Potassium Aluminum
Composition N ) N MSDS|6]
Silicate (variable composition)

Appearance White aggregate, no odor MSDS[6]
Melting Point 2400 °F MSDSI[6]
Flammability Non-flammable MSDS|6]
Specific Gravity Not Determined MSDS|6]
Water Solubility Slight MSDS|6]
Absorbency (Spill Kit) 2 gallons (7.6 L) for an 8 Ib kit ENPACI8]

Suggested Experimental Protocols

The following are suggested protocols for the evaluation of Ensorb® in a research setting for
oil spill applications. These are based on standard methods for sorbent characterization.

Protocol for Determining Maximum Oil Absorption
Capacity

Objective: To quantify the maximum amount of a specific type of oil that Ensorb® can absorb.
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Materials:

Ensorb®

o Test oil (e.g., crude oil, diesel, motor oil)
o Beakers or petri dishes

e Mesh baskets of known weight

e Analytical balance

e Timer

 Draining rack

Procedure:

e Weigh a specific amount of dry Ensorb® (e.g., 1 gram) and place it in a pre-weighed mesh
basket.

e Pour a known volume of the test oil into a beaker, sufficient to fully submerge the Ensorb®.
e Record the initial temperature of the oil.

o Gently place the mesh basket containing Ensorb® into the oil.

o Allow the Ensorb® to absorb the oil for a set period (e.g., 15 minutes).

o Carefully remove the basket from the oil and allow it to drain for a specified time (e.g., 5
minutes) at a set angle.

e Weigh the basket with the oil-saturated Ensorb®.

o Calculate the oil absorption capacity using the following formula: Sorption Capacity (g/g) =
[(Weight of wet Ensorb® + basket) - (Weight of dry Ensorb® + basket)] / (Weight of dry
Ensorb®)

» Repeat the experiment at different time points to determine the kinetics of absorption.
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Perform the experiment in triplicate to ensure reproducibility.

Protocol for Evaluating Oil Absorption in Aqueous
Environments

Objective: To assess the efficiency of Ensorb® in absorbing oil from a water surface,

demonstrating its hydrophobicity and oleophilicity.

Materials:

Ensorb®

Test oil (dyed for visualization)

Large glass basin or tank

Seawater or deionized water

Shaker or wave generator (optional)

Mesh skimmer

Analytical balance

Procedure:

Fill the glass basin with a known volume of water.

Carefully add a known volume of the dyed test oil to the water's surface to create a slick.
Allow the oil slick to stabilize.

Apply a known weight of Ensorb® evenly over the oil slick.

Observe the interaction between Ensorb® and the oil-water mixture.

If desired, simulate wave action using a shaker or wave generator for a set period.

After a predetermined time, carefully collect the oil-laden Ensorb® using a mesh skimmer.
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» Allow the collected material to drain.
» Weigh the collected material to determine the amount of oil absorbed.

o Analyze the remaining water for any residual oil content using appropriate analytical
techniques (e.g., spectroscopy or chromatography) to determine the removal efficiency.

Visualizations

The following diagrams illustrate the proposed experimental workflows.

Preparation

Prepare Oil Bath Experiment Analysis
Submerge Ensorb in Oil Absorption Time Drain Excess Oil ggusd Weigh Wet Ensorb —> Calculate Capacity
i I
Weigh Dry Ensorb

Click to download full resolution via product page

Caption: Workflow for determining the maximum oil absorption capacity of Ensorb®.
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Caption: Workflow for evaluating Ensorb's oil absorption in an aqueous environment.

Areas for Future Research

The existing data on Ensorb® is primarily from the manufacturer. To validate its efficacy for oil
spill remediation, further independent research is required in the following areas:

o Comparative Studies: A direct comparison of Ensorb®'s absorption capacity and efficiency
with other commercial and natural sorbents under controlled conditions.

 Influence of Environmental Factors: Investigating the effect of temperature, salinity, and
weathering of oil on the performance of Ensorb®.
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» Reusability and Disposal: Studies on the potential for oil recovery from used Ensorb® and
the environmental impact of its disposal in landfills when saturated with different types of
hydrocarbons.

o Toxicity of Leachate: Analysis of any potential leaching of harmful substances from oil-
saturated Ensorb® into the environment.

o Performance on a Wider Range of Qils: Testing its effectiveness on various crude oils with
different viscosities and chemical compositions.

By conducting research in these areas, a more complete and unbiased understanding of
Ensorb®'s capabilities and limitations in the context of oil spill cleanup can be achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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